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Compound of Interest

1-Hydroxy-4-((2-

Compound Name: methoxyethyl)amino)anthraquinon
e

CAS No.: 63467-00-5

Cat. No.: B12676393

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-Hydroxy-4-((2-
methoxyethyl)amino)anthraquinone, a synthetic anthraquinone derivative. This document
will delve into its chemical identity, properties, and analytical methodologies, while also
touching upon the broader context of anthraguinone compounds in scientific research and
development.

Chemical Identity and Core Properties

1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, identified by the CAS Number 63467-
00-5, is a distinct member of the anthraquinone family.[1] Its core structure is based on
anthracene, with two ketone groups at positions 9 and 10, a hydroxyl group at position 1, and a
(2-methoxyethyl)amino group at position 4.

Synonyms:
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e 1-Hydroxy-4-[(2-methoxyethyl)amino]anthracene-9,10-dione[1]
e 9,10-Anthracenedione, 1-hydroxy-4-[(2-methoxyethyl)amino]-[1]
o EINECS 264-214-8[1]

While specific, experimentally determined properties for this exact compound are not readily
available in public literature, we can infer certain characteristics based on the general
properties of related anthraquinone derivatives.

Table 1: Physicochemical Properties of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
and Related Analogues

1-Hydroxy-4-((2- 1-Amino-4- 1-Hydroxy-4-[(2-
= . methoxyethyl)amin  hydroxyanthraquin  hydroxyethyl)amin
roper
S o)anthraquinone one (CAS: 116-85- o]Janthraquinone
(CAS: 63467-00-5) 8) (CAS: 38933-95-8)
C17H15NO4
Molecular Formula ) C14H9NO3 C16H13NO4
(Predicted)
) 297.31 g/mol
Molecular Weight ) 239.23 g/mol 283.28 g/mol [2]
(Predicted)
) Dark brown to purple )
Appearance Data not available Data not available
powder
Melting Point Data not available ~250 °C Data not available
Practically insoluble in
Likely soluble in water; Freely soluble
- organic solvents, in alcohol, benzene, )
Solubility ) ) Data not available
sparingly soluble in chloroform, ether,
water. glacial acetic acid,
HCI.

Analytical Characterization: High-Performance
Liquid Chromatography (HPLC)
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The primary documented application for 1-Hydroxy-4-((2-
methoxyethyl)amino)anthraquinone is in analytical separation via High-Performance Liquid
Chromatography (HPLC).[1] This technique is crucial for isolating and quantifying the
compound, which is a fundamental requirement for any research or development application,
including pharmacokinetic studies.[1]

Reverse-Phase HPLC Methodology

A standard reverse-phase (RP) HPLC method can be employed for the analysis of this
compound.[1] The separation is based on the differential partitioning of the analyte between a
nonpolar stationary phase and a polar mobile phase.

Experimental Protocol: HPLC Analysis
e Column: A Newcrom R1 HPLC column is a suitable choice for this separation.[1]

» Mobile Phase: A simple mobile phase consisting of a mixture of acetonitrile (MeCN), water,
and an acidifier is effective.[1]

o For standard UV detection, phosphoric acid can be used.

o For applications compatible with Mass Spectrometry (MS), formic acid should be
substituted for phosphoric acid.[1]

o Detection: UV-Vis detection at an appropriate wavelength based on the compound's
absorbance spectrum.

» Scalability: This method is scalable and can be adapted for preparative separation to isolate
impurities or for pharmacokinetic analysis.[1]
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Caption: Overview of the application areas for anthraquinone derivatives.

Conclusion

1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5) is a specific
anthraquinone derivative with a confirmed application in HPLC analysis. While detailed
experimental data on its physicochemical properties, synthesis, and biological activity are not
extensively documented in publicly accessible literature, this guide provides a framework for its
study based on the well-established chemistry of related compounds. Further research into this
molecule could unveil novel properties and applications, contributing to the broader fields of
chemistry, materials science, and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-Depth Technical Guide to 1-Hydroxy-4-((2-
methoxyethyl)amino)anthraquinone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12676393/docs#an-in-depth-technical-guide-to-1-
hydroxy-4-2-methoxyethyl-amino-anthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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